N-(2-methoxy-5-nitrophenyl)thieno[3,2-b][1]benzothiophene-2-carboxamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)thieno[3,2-b][1]benzothiole-2-carboxamide
• InChI: InChI=1S/C18H12N2O4S2/c1-24-13-7-6-10(20(22)23)8-12(13)19-18(21)16-9-15-17(26-16)11-4-2-3-5-14(11)25-15/h2-9H,1H3,(H,19,21)
• InChI Key: SYRFNEIEDQGFJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC3=C(S2)C4=CC=CC=C4S3
• Molecular Formula: C18H12N2O4S2
• Molecular Weight: 384.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Synthesis Analysis

Most syntheses of benzothiophene create substituted benzothiophenes as a precursor to further reactions. An example is the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide to form benzothiophene with an alkyl substitution at position 2.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. The “electron pairs” on sulfur are significantly delocalized in the π electron system and behave extremely reactive like benzene derivative.

Chemical Reactions Analysis

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Among all the synthesized derivatives, some compounds showed greater inhibitory effect against certain organisms.

Physical and Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Safety and Hazards

While specific safety and hazard information for “N-(2-methoxy-5-nitrophenyl)thieno3,2-bbenzothiophene-2-carboxamide” is not available, it’s generally recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye when handling similar compounds.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of ongoing research.